molecular formula C21H25NO4 B214082 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine

4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine

Cat. No. B214082
M. Wt: 355.4 g/mol
InChI Key: AOMKRXYNOTWMJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine, also known as MBC-101, is a chemical compound that has been studied for its potential use in scientific research.

Mechanism of Action

4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine works by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is involved in the folding and stabilization of many proteins, including those that are involved in cancer cell growth. By inhibiting the activity of HSP90, 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine has been shown to have a number of biochemical and physiological effects. Studies have shown that 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine can induce cell cycle arrest and apoptosis in cancer cells. 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine has also been shown to inhibit the growth and metastasis of cancer cells in animal models. In addition, 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine has been shown to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine in lab experiments is that it has been well-studied and its mechanism of action is well-understood. This makes it a useful tool for studying the role of HSP90 in cancer and other diseases. However, one limitation of using 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine is that it can be toxic to normal cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine in scientific research. One direction is to study its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another direction is to study its potential use in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Finally, further research is needed to determine the optimal dosage and administration of 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine in order to minimize toxicity to normal cells.

Synthesis Methods

4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine can be synthesized using a multi-step process. The first step involves the reaction of 2-methoxyphenol with formaldehyde to form 2-methoxybenzyl alcohol. The second step involves the reaction of 2-methoxybenzyl alcohol with 4-chlorobenzoyl chloride to form 4-{2-methoxy-4-[2-(4-chlorobenzoyl)phenoxy]methyl}phenol. The third step involves the reaction of 4-{2-methoxy-4-[2-(4-chlorobenzoyl)phenoxy]methyl}phenol with morpholine and trimethylamine to form 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine.

Scientific Research Applications

4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine has been studied for its potential use in scientific research, particularly in the field of cancer research. Studies have shown that 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine has anti-cancer properties and can inhibit the growth of cancer cells. 4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.

properties

Product Name

4-{4-[(2-Methoxyphenoxy)methyl]benzoyl}-2,6-dimethylmorpholine

Molecular Formula

C21H25NO4

Molecular Weight

355.4 g/mol

IUPAC Name

(2,6-dimethylmorpholin-4-yl)-[4-[(2-methoxyphenoxy)methyl]phenyl]methanone

InChI

InChI=1S/C21H25NO4/c1-15-12-22(13-16(2)26-15)21(23)18-10-8-17(9-11-18)14-25-20-7-5-4-6-19(20)24-3/h4-11,15-16H,12-14H2,1-3H3

InChI Key

AOMKRXYNOTWMJF-UHFFFAOYSA-N

SMILES

CC1CN(CC(O1)C)C(=O)C2=CC=C(C=C2)COC3=CC=CC=C3OC

Canonical SMILES

CC1CN(CC(O1)C)C(=O)C2=CC=C(C=C2)COC3=CC=CC=C3OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.